
2-Benzylisoindolin-5-amine Hydrochloride: A
Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Benzylisoindolin-5-amine

hydrochloride

Cat. No.: B581392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Benzylisoindolin-5-amine hydrochloride is a chemical compound with the CAS number

1187830-69-8. While specific, publicly available data on its detailed chemical and physical

properties are limited, this guide provides a summary of the available information and places

the compound within the broader context of isoindoline derivatives, a class of molecules with

significant interest in pharmaceutical research and development. This document is intended to

serve as a foundational resource for researchers and professionals investigating this

compound and related structures.

Introduction to 2-Benzylisoindolin-5-amine
Hydrochloride
2-Benzylisoindolin-5-amine hydrochloride is a heterocyclic organic compound. The

isoindoline core is a bicyclic structure composed of a benzene ring fused to a five-membered

nitrogen-containing ring.[1] This particular derivative features a benzyl group attached to the

nitrogen atom of the isoindoline ring and an amine group at the 5-position, and it is supplied as

a hydrochloride salt. The isoindoline scaffold is a key structural motif in a number of clinically

used drugs.[2]
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Chemical and Physical Properties
Detailed experimental data for 2-Benzylisoindolin-5-amine hydrochloride is not widely

available in the public domain. However, based on information from chemical suppliers, the

following properties can be summarized:

Property Value Source

CAS Number 1187830-69-8 [3]

Molecular Formula C₁₅H₁₇ClN₂ Sigma-Aldrich

Molecular Weight 260.77 g/mol

Note: Quantitative data such as melting point, boiling point, and solubility in various solvents

are not currently available in the searched scientific literature or databases. Spectroscopic data

(NMR, IR, Mass Spectrometry) are mentioned as being available from some commercial

suppliers upon request but are not publicly published.[3]

Synthesis and Characterization
Specific, detailed experimental protocols for the synthesis of 2-Benzylisoindolin-5-amine
hydrochloride are not readily found in published literature. However, general synthetic routes

to isoindoline derivatives have been described. These methods often involve the reduction of

isoindolinones or the cyclization of appropriate precursors. For example, the synthesis of

chlorisondamine, another isoindoline-containing drug, involves the stepwise reduction of an N-

alkylated phthalimide with a reducing agent like LiAlH₄.[2] It is plausible that a similar multi-step

synthesis, starting from a substituted phthalimide or a related precursor, could be employed to

produce 2-Benzylisoindolin-5-amine, which would then be converted to its hydrochloride salt.

A general workflow for a hypothetical synthesis and characterization process is outlined below.
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Caption: Hypothetical workflow for the synthesis and characterization of 2-Benzylisoindolin-5-
amine hydrochloride.

Biological Activity and Signaling Pathways
There is currently no specific information in the scientific literature regarding the biological

activity or mechanism of action of 2-Benzylisoindolin-5-amine hydrochloride. However, the

broader class of isoindoline derivatives is of significant interest to the pharmaceutical industry

due to their diverse biological activities.[4][5]
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Derivatives of isoindoline have been investigated for a range of therapeutic applications,

including:

Anticancer Agents: Some isoindolinone derivatives have shown promising anticancer activity.

[4]

Enzyme Inhibition: Isoindoline-based compounds have been studied as inhibitors of

enzymes such as carbonic anhydrase and cyclooxygenase (COX-1 and COX-2).[4][6]

Neurodegenerative Diseases: Certain isoindoline-1,3-dione derivatives have been evaluated

as potential inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) for

the potential treatment of Alzheimer's disease.[7]

Given the structural motifs present in 2-Benzylisoindolin-5-amine hydrochloride, it is

conceivable that it could be investigated for similar biological activities. The benzyl group and

the amino group provide points for potential interaction with biological targets.

The logical relationship for investigating the potential of a novel isoindoline derivative like the

one in question is depicted in the following diagram.
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Caption: A logical workflow for the investigation of the biological activity of a novel chemical

entity.

Conclusion
2-Benzylisoindolin-5-amine hydrochloride is a chemical entity for which detailed public data

is scarce. This guide has summarized the available information and provided context by

highlighting the significance of the broader isoindoline class of compounds in medicinal

chemistry. Further research is required to fully characterize the chemical, physical, and

biological properties of this specific molecule. The information and diagrams provided herein

offer a framework for researchers and drug development professionals to approach the study of

this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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